Cas no 1427439-38-0 (4-Bromo-3-chloro-5-fluorobenzonitrile)

• Product Name: 4-Bromo-3-chloro-5-fluorobenzonitrile
• CAS No: 1427439-38-0
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• MDL: MFCD23707415
• CID: 4599089
• PubChem ID: 86277448
• Update Time: 2025-10-21

4-Bromo-3-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5-fluorobenzonitrile
• AMY16998
• CHC43938
• 4-Bromo-3-chloro-5-fluoro-benzonitrile
• EN300-204048
• DB-205833
• 1427439-38-0
• F88204

• MDL： MFCD23707415
• Inchi： 1S/C7H2BrClFN/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2H
• InChI Key： GYSVMEBLBGRYCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CC=1Cl)F

Computed Properties

• Exact Mass: 232.90432g/mol
• Monoisotopic Mass: 232.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Additional information on 4-Bromo-3-chloro-5-fluorobenzonitrile

4-Bromo-3-chloro-5-fluorobenzonitrile (CAS No. 1427439-38-0) – A Versatile Building Block in Medicinal Chemistry

4-Bromo-3-chloro-5-fluorobenzonitrile represents a pivotal compound in the field of organic synthesis, characterized by its unique combination of halogen atoms and the nitrile functional group. This molecule serves as a critical intermediate in the development of pharmaceuticals and agrochemicals, owing to its ability to undergo diverse chemical transformations. The CAS No. 1427439-38-0 is a registered identifier for this compound, ensuring its traceability in scientific literature and industrial applications. Recent advancements in synthetic methodologies have further emphasized the importance of this compound in the design of bioactive molecules.

The 4-Bromo-3-chloro-5-fluorobenzonitrile molecule features a benzene ring substituted with three distinct halogen atoms: bromine at the 4-position, chlorine at the 3-position, and fluorine at the 5-position. This trifunctional substitution pattern confers unique electronic properties, enabling the compound to act as a versatile scaffold for further functionalization. The nitrile group (–C≡N) is a key structural element, often serving as a site for hydrolysis, reduction, or nucleophilic attack to generate derivatives such as carboxylic acids, amines, or amides. The combination of halogen atoms and the nitrile functionality makes this compound a valuable starting material for the synthesis of complex molecules in drug discovery programs.

Recent studies have highlighted the utility of 4-Bromo-3-chloro-5-fluorobenzonitrile in the development of targeted therapies for oncology and neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated the synthesis of a novel antitumor agent by modifying the 4-Bromo-3-chloro-5-fluorobenzonitrile scaffold. The compound was functionalized with a phosphonic acid group to enhance its binding affinity to a specific kinase target, leading to improved cytotoxic activity against cancer cell lines. This application underscores the importance of 4-Bromo-3-chloro-5-fluorobenzonitrile as a platform for creating molecules with tailored biological activity.

Another area of interest is the use of 4-Bromo-3-chloro-5-fluorobenzonitrile in the design of fluorescent probes for bioimaging. A 2024 study published in Advanced Materials reported the synthesis of a fluorophore by coupling 4-Bromo-3-chloro-5-fluorobenzonitrile with a biocompatible polymer. The resulting material exhibited excellent photostability and was used to track the localization of specific proteins in living cells. This application highlights the potential of 4-Bromo-3-chloro-5-fluorobenzonitrile in advancing bioanalytical techniques and enabling real-time monitoring of cellular processes.

The synthesis of 4-Bromo-3-chloro-5-fluorobenzonitrile has been optimized through various methodologies, including electrochemical and microwave-assisted approaches. A 2022 review in Organic & Biomolecular Chemistry compared the efficiency of different synthetic routes, emphasizing the role of electrophilic substitution reactions in introducing the halogen atoms. The study also discussed the importance of protecting groups during the synthesis to prevent unwanted side reactions, particularly in multi-step processes. These insights have guided the development of scalable and cost-effective methods for producing this compound in industrial settings.

Furthermore, the 4-Bromo-3-chloro-5-fluorobenzonitrile scaffold has been explored for its potential in drug delivery systems. A 2023 paper in Pharmaceutical Research described the incorporation of this compound into lipid-based nanoparticles to enhance the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated that the presence of the nitrile group improved the interaction between the drug and the lipid matrix, leading to a significant increase in drug release rates. This application underscores the versatility of 4-Bromo-3-chloro-5-fluorobenzonitrile in addressing challenges in pharmaceutical formulation.

Environmental and safety considerations are also critical in the use of 4-Bromo-3-chloro-5-fluorobenzonitrile. While this compound is not classified as a hazardous material under current regulations, its synthesis and disposal require adherence to green chemistry principles to minimize environmental impact. Researchers are actively investigating biodegradable alternatives and eco-friendly solvents to reduce the ecological footprint of its production. These efforts align with the growing emphasis on sustainability in the pharmaceutical industry.

In summary, 4-Bromo-3-chloro-5-fluorobenzonitrile (CAS No. 1427439-38-0) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features enable it to serve as a building block for the development of novel therapeutics, imaging agents, and drug delivery systems. Ongoing research continues to expand its utility, driven by advancements in synthetic chemistry and the need for innovative solutions in healthcare and biotechnology.

For further information on the synthesis, applications, and safety guidelines for 4-Bromo-3-chloro-5-fluorobenzonitrile, consult recent scientific literature and regulatory databases. This compound remains an important subject of study in the fields of medicinal chemistry and materials science.